Cas no 81851-71-0 (1(2H)-Acenaphthylenone,6-nitro-)

• Product name: 1(2H)-Acenaphthylenone,6-nitro-
• CAS No: 81851-71-0
• MF: C₁₂H₁₂N₃OBr
• MW: 294.14718
• CID: 732558
• PubChem ID: 186235

1(2H)-Acenaphthylenone,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Acenaphthylenone,6-nitro-
• 81851-71-0
• DTXSID401002267
• 1-acenaphthenone, 6-nitro-
• 6-Nitroacenaphthylen-1(2H)-one

• Inchi： InChI=1S/C12H7NO3/c14-11-6-7-2-1-3-8-10(13(15)16)5-4-9(11)12(7)8/h1-5H,6H2
• InChI Key： OCYVPHYKZJQYDB-UHFFFAOYSA-N
• SMILES： C1C2=C3C(=CC=C2)C(=CC=C3C1=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.043
• Monoisotopic Mass: 213.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.488
• Boiling Point: 440°Cat760mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.749